8-(2-chloroethyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(2-chloroethyl)-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C12H14ClN5O2/c1-7-6-18-8-9(14-11(18)17(7)5-4-13)15(2)12(20)16(3)10(8)19/h6H,4-5H2,1-3H3
• InChI Key: YLUZTZPPMHKJFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCCl)N(C(=O)N(C3=O)C)C
• Molecular Formula: C12H14ClN5O2
• Molecular Weight: 295.72 g/mol

Description

Synthesis Analysis

The synthesis of derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione has been reported in the literature. For example, a series of 2-fluoro and 3-trifluoromethylphenylpiperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione were synthesized and evaluated for their serotonin (5-HT1A/5-HT7) receptor affinity and phosphodiesterase (PDE4B and PDE10A) inhibitor activity.

Molecular Structure Analysis

The molecular structure of “8-(2-chloroethyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione” is characterized by a molecular formula of C12H14ClN5O2. The average mass is 295.725 Da and the monoisotopic mass is 295.083588 Da.

Chemical Reactions Analysis

The chemical reactions involving “8-(2-chloroethyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione” and its derivatives have been studied in the context of their biological activities. For instance, the compound showed potential antidepressant activity in forced swim test (FST) in mice.

Physical And Chemical Properties Analysis

The physical and chemical properties of “8-(2-chloroethyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione” are characterized by its molecular weight of 295.73. Further studies are needed to fully understand its physical and chemical properties.

Scientific Research Applications

Synthesis and Antiviral Activity

The chemical synthesis of novel purine analogues, including the imidazo[2,1-f]purine-2,4-dione derivatives, has been explored for their potential antiviral activities. The synthesis process involves the condensation and ring annulation techniques to create these complex structures. Some derivatives demonstrated moderate activity against specific viruses like rhinovirus at non-toxic dosage levels, indicating their potential in antiviral research (S. H. Kim et al., 1978).

Mechanism of Action

The mechanism of action of “8-(2-chloroethyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione” is related to its function as a tyrosine kinase inhibitor. It has also been evaluated for its serotonin (5-HT1A/5-HT7) receptor affinity and phosphodiesterase (PDE4B and PDE10A) inhibitor activity.

Future Directions

The future directions for the research on “8-(2-chloroethyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione” and its derivatives could involve further exploration of their biological activities, such as their potential antidepressant activity. Additionally, more studies are needed to fully understand their physical and chemical properties, safety profile, and potential hazards.